Cyclohexene
Cyclohexene
Cyclohexene is a cyclic alkene. Kinetics of its reaction with hydrogen in gas and liquid phases over different palladium catalysts supported on silica gel and alumina (temperature range = 264 to 308K and hydrogen pressures = 4 to 89kPa) was investigated. Cyclohexene is formed during the batch-wise partial hydrogenation of benzene over ruthenium catalysts in the presence of an aqueous zinc sulphate solution. Cyclohexene undergoes enantioselective catalytic oxidation in the presence of hydrogen peroxide over environment-friendly peroxytungstate-organic complex catalysts to afford adipic acid. Selective hydrogenation of benzene has been reported to afford cyclohexene. It is an important precursor for the preparation of various chemicals such as cyclohexanol, cyclohexene hydroperoxide, etc.
Cyclohexene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 20°F. Vapors heavier than air. Inhalation of high concentrations may have a narcotic effect. Used to make other chemicals.
Cyclohexene is a cycloalkene that is cylohexane with a single double bond.
Cyclohexene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 20°F. Vapors heavier than air. Inhalation of high concentrations may have a narcotic effect. Used to make other chemicals.
Cyclohexene is a cycloalkene that is cylohexane with a single double bond.
Brand Name:
Vulcanchem
CAS No.:
110-83-8
VCID:
VC20994875
InChI:
InChI=1S/C6H10/c1-2-4-6-5-3-1/h1-2H,3-6H2
SMILES:
C1CCC=CC1
Molecular Formula:
C6H10
Molecular Weight:
82.14 g/mol
Cyclohexene
CAS No.: 110-83-8
Cat. No.: VC20994875
Molecular Formula: C6H10
Molecular Weight: 82.14 g/mol
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Specification
| Description | Cyclohexene is a cyclic alkene. Kinetics of its reaction with hydrogen in gas and liquid phases over different palladium catalysts supported on silica gel and alumina (temperature range = 264 to 308K and hydrogen pressures = 4 to 89kPa) was investigated. Cyclohexene is formed during the batch-wise partial hydrogenation of benzene over ruthenium catalysts in the presence of an aqueous zinc sulphate solution. Cyclohexene undergoes enantioselective catalytic oxidation in the presence of hydrogen peroxide over environment-friendly peroxytungstate-organic complex catalysts to afford adipic acid. Selective hydrogenation of benzene has been reported to afford cyclohexene. It is an important precursor for the preparation of various chemicals such as cyclohexanol, cyclohexene hydroperoxide, etc. Cyclohexene appears as a colorless liquid. Insoluble in water and less dense than water. Flash point 20°F. Vapors heavier than air. Inhalation of high concentrations may have a narcotic effect. Used to make other chemicals. Cyclohexene is a cycloalkene that is cylohexane with a single double bond. |
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| CAS No. | 110-83-8 |
| Molecular Formula | C6H10 |
| Molecular Weight | 82.14 g/mol |
| IUPAC Name | cyclohexene |
| Standard InChI | InChI=1S/C6H10/c1-2-4-6-5-3-1/h1-2H,3-6H2 |
| Standard InChI Key | HGCIXCUEYOPUTN-UHFFFAOYSA-N |
| SMILES | C1CCC=CC1 |
| Canonical SMILES | C1CCC=CC1 |
| Boiling Point | 181 °F at 760 mm Hg (NIOSH, 2016) 82.9 °C 83 °C at 760 mm Hg 83 °C 181°F |
| Colorform | Colorless liquid |
| Flash Point | 11 °F (NIOSH, 2016) <20 °F (<-7 °C) (Closed cup) 11 °F CC -6 °C c.c. 11°F |
| Melting Point | -154 °F (NIOSH, 2016) -103.5 °C -104 °C -154°F |
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